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Compound of Interest

Compound Name: Ethyl 3,3-dimethylacrylate

Cat. No.: B042504

Ethyl 3,3-dimethylacrylate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3,3-dimethylacrylate, also known as ethyl 3-methylcrotonate, is an unsaturated ester
with the chemical formula C7H1202.[1][2] It is a colorless liquid with a fruity odor, recognized for
its utility as a versatile building block in organic synthesis.[2] Its applications span the
production of polymers, and it serves as a crucial intermediate in the synthesis of
pharmaceuticals and agrochemicals.[2][3] This technical guide provides an in-depth overview
of the physical and chemical properties of Ethyl 3,3-dimethylacrylate, detailed experimental
protocols for their determination, and an exploration of its chemical reactivity.

Physicochemical Properties

The fundamental physical and chemical properties of Ethyl 3,3-dimethylacrylate are
summarized in the tables below. This data is essential for its handling, application in synthetic
protocols, and for quality control purposes.

Table 1: General and Physical Properties
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Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

Appearance Colorless liquid[1]

Odor Fruity

Boiling Point 154-155 °C (lit.)[4]

Density 0.922 g/mL at 25 °C (lit.)[4]
Refractive Index (n20/D) 1.436 (lit.)[4]

Solubility Insoluble in water[3]

Table 2; Safety and Handling

Property Value

Flash Point 34 °C (93.2 °F) - closed cup
Hazard Class Flammable Liquid 3

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor

Experimental Protocols

Accurate determination of physicochemical properties is critical for the successful application of
Ethyl 3,3-dimethylacrylate in research and development. The following sections detail
generalized experimental methodologies for measuring its key properties.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Apparatus:
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¢ Distillation flask

e Condenser

e Receiving flask

e Thermometer

e Heating mantle

 Boiling chips

Procedure:

A sample of Ethyl 3,3-dimethylacrylate is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling.

o The flask is heated using a heating mantle.

e The temperature is monitored with a thermometer placed at the vapor outlet of the distillation
flask.

e The temperature at which the liquid boils and a steady stream of condensate is observed in
the condenser is recorded as the boiling point. The atmospheric pressure should also be
recorded, as boiling point is pressure-dependent.

Measurement of Density

Density, the mass per unit volume, is a fundamental physical property.
Apparatus:

e Pycnometer (a specific volume glass flask)

e Analytical balance

o Temperature-controlled water bath

Procedure:
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e The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is filled with Ethyl 3,3-dimethylacrylate, ensuring no air bubbles are
trapped.

» The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to
the desired temperature (e.g., 25 °C).

e The mass of the filled pycnometer is measured.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Measurement of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

e Dropper

Procedure:

e The Abbe refractometer is calibrated using a standard of known refractive index.

e The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry.

o Afew drops of Ethyl 3,3-dimethylacrylate are placed on the prism using a dropper.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20 °C) by circulating water from a constant temperature bath.
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e The light source is switched on, and the handwheel is adjusted to bring the dividing line
between the light and dark fields into sharp focus at the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.

Chemical Properties and Reactivity

Ethyl 3,3-dimethylacrylate's reactivity is primarily dictated by the presence of the carbon-
carbon double bond and the ester functional group.

Polymerization: Like other acrylates, it can undergo polymerization reactions, often initiated
by free radicals, to form polymers with various industrial applications.

e Michael Addition: The electron-withdrawing nature of the ester group makes the double bond
susceptible to nucleophilic attack in a Michael addition reaction.

« Esterification: The ester group can be transesterified by reacting with other alcohols in the
presence of an acid or base catalyst.

e Synthesis Intermediate: It is a valuable precursor in the synthesis of more complex
molecules, including pharmaceuticals and pyrethroid insecticides.[2][4]

Synthesis Workflow

One common method for the synthesis of Ethyl 3,3-dimethylacrylate is through an acid-
catalyzed esterification of 3,3-dimethylacrylic acid with ethanol. The following diagram
illustrates this process.
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Caption: Synthesis of Ethyl 3,3-dimethylacrylate via Esterification.

Conclusion

Ethyl 3,3-dimethylacrylate is a chemical compound with well-defined physical and chemical
properties that make it a valuable component in various synthetic applications. This guide has
provided a detailed summary of its key characteristics, standardized protocols for their
measurement, and an overview of its chemical behavior. For researchers and professionals in
drug development and materials science, a thorough understanding of these properties is
paramount for its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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